![molecular formula C18H20N2O6S B4298829 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid](/img/structure/B4298829.png)
3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid
Overview
Description
3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid, also known as MPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPPA is a sulfonamide derivative and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid is not completely understood. However, it has been found to interact with DNA and RNA, leading to changes in their structure and function. 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid has also been found to inhibit the activity of various enzymes, including DNA polymerase and RNA polymerase.
Biochemical and Physiological Effects
3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and has been shown to have anti-inflammatory properties. 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid has also been found to inhibit the growth of certain bacteria and has been used as an antibacterial agent.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid in lab experiments is its ability to selectively bind to DNA and RNA. This makes it a useful tool for the study of nucleic acids. However, 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid has some limitations, including its potential toxicity and the need for careful handling.
Future Directions
There are many future directions for the use of 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid in scientific research. One area of interest is the development of 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid-based probes for the detection of DNA and RNA in biological samples. Another area of interest is the use of 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid as a tool for the study of epigenetics. Additionally, the potential use of 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid as an antibacterial agent is an area of ongoing research.
Conclusion
In conclusion, 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid is a chemical compound with potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The use of 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid in scientific research is an area of ongoing research and has the potential to lead to new discoveries in various fields.
Scientific Research Applications
3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid has been found to have potential applications in scientific research. It has been used as a reagent in the synthesis of peptide nucleic acids (PNAs) and has been found to be a useful tool for the study of DNA and RNA. 3-[(mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid has also been used as a probe for the detection of DNA and RNA in biological samples.
properties
IUPAC Name |
3-(3-nitrophenyl)-3-[(2,4,6-trimethylphenyl)sulfonylamino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O6S/c1-11-7-12(2)18(13(3)8-11)27(25,26)19-16(10-17(21)22)14-5-4-6-15(9-14)20(23)24/h4-9,16,19H,10H2,1-3H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRIFAYUIKISDQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)NC(CC(=O)O)C2=CC(=CC=C2)[N+](=O)[O-])C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(Mesitylsulfonyl)amino]-3-(3-nitrophenyl)propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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